Cas no 505088-19-7 (4-(2-Fluorophenyl)piperazino(morpholino)methanone)
4-(2-Fluorophenyl)piperazino(morpholino)methanone Chemical and Physical Properties
Names and Identifiers
-
- 4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}morpholine
- [4-(2-fluorophenyl)piperazin-1-yl]-morpholin-4-ylmethanone
- (4-(2-fluorophenyl)piperazin-1-yl)(morpholino)methanone
- CS-0315905
- [4-(2-fluorophenyl)piperazino](morpholino)methanone
- 4-(2-fluorophenyl)piperazinyl morpholin-4-yl ketone
- ChemDiv3_006189
- CHEMBL1583646
- 4-[4-(2-fluorophenyl)piperazine-1-carbonyl]morpholine
- AKOS000648855
- STK003875
- IDI1_024099
- 505088-19-7
- SMR000092154
- HMS1490J07
- HMS2242M08
- CCG-116859
- [4-(2-fluorophenyl)piperazin-1-yl](morpholin-4-yl)methanone
- FVA08819
- MS-7460
- MFCD00955222
- MLS000114878
- BRD-K02874488-001-01-0
- 4-(2-Fluorophenyl)piperazino(morpholino)methanone
-
- MDL: MFCD00955222
- Inchi: 1S/C15H20FN3O2/c16-13-3-1-2-4-14(13)17-5-7-18(8-6-17)15(20)19-9-11-21-12-10-19/h1-4H,5-12H2
- InChI Key: FSZBYGWZGVPCMU-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1CCN(C(N2CCOCC2)=O)CC1
Computed Properties
- Exact Mass: 293.15395505Da
- Monoisotopic Mass: 293.15395505Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 36Ų
4-(2-Fluorophenyl)piperazino(morpholino)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F012665-0.5mg |
[4-(2-Fluorophenyl)piperazino](morpholino)methanone |
505088-19-7 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F012665-1mg |
[4-(2-Fluorophenyl)piperazino](morpholino)methanone |
505088-19-7 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | F012665-2.5mg |
[4-(2-Fluorophenyl)piperazino](morpholino)methanone |
505088-19-7 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| abcr | AB162424-1 g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone |
505088-19-7 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162424-5 g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone |
505088-19-7 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162424-10 g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone |
505088-19-7 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB162424-1g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone; . |
505088-19-7 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB162424-5g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone; . |
505088-19-7 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB162424-10g |
4-(2-Fluorophenyl)piperazinyl morpholin-4-yl ketone; . |
505088-19-7 | 10g |
€482.50 | 2024-06-10 | ||
| A2B Chem LLC | AI80140-1mg |
4-[4-(2-fluorophenyl)piperazine-1-carbonyl]morpholine |
505088-19-7 | >90% | 1mg |
$201.00 | 2024-04-19 |
4-(2-Fluorophenyl)piperazino(morpholino)methanone Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 4-(2-Fluorophenyl)piperazino(morpholino)methanone
4-(2-Fluorophenyl)piperazino(morpholino)methanone: A Comprehensive Overview
The compound 4-(2-Fluorophenyl)piperazino(morpholino)methanone, identified by the CAS number 505088-19-7, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperazine and morpholine, two heterocyclic structures that are widely studied for their roles in drug design and material science.
Recent studies have highlighted the importance of piperazine and morpholine moieties in enhancing the bioavailability and pharmacokinetic profiles of various drug candidates. The integration of these groups in the structure of 4-(2-Fluorophenyl)piperazino(morpholino)methanone creates a molecule with versatile functional groups, making it a promising candidate for further exploration in medicinal chemistry.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and purities, which are critical for downstream applications. The presence of the fluorine atom at the para position of the phenyl ring introduces electronic effects that can modulate the compound's reactivity and selectivity in biological systems.
In terms of biological activity, 4-(2-Fluorophenyl)piperazino(morpholino)methanone has shown potential as a modulator of various enzyme activities, particularly those involved in signal transduction pathways. Recent findings suggest that this compound may exhibit inhibitory effects on kinases, making it a valuable tool in the development of anti-cancer therapies.
The structural versatility of this compound also extends to its application in materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technologies. Furthermore, the methanone group provides an additional site for functionalization, enabling the creation of derivatives with tailored properties.
From an environmental standpoint, the synthesis and handling of 4-(2-Fluorophenyl)piperazino(morpholino)methanone must adhere to strict safety protocols to minimize ecological impact. Researchers are actively investigating greener synthetic methods that reduce waste and energy consumption while maintaining product quality.
In conclusion, 4-(2-Fluorophenyl)piperazino(morpholino)methanone represents a compelling example of how structural diversity can lead to multifaceted applications across various scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both therapeutic development and advanced materials engineering.
505088-19-7 (4-(2-Fluorophenyl)piperazino(morpholino)methanone) Related Products
- 497060-81-8(N-Butyl-4-(2-fluorophenyl)piperazine-1-carboxamide)
- 401577-98-8(4-(2-Fluorophenyl)-N-phenylpiperazine-1-carboxamide)
- 349119-22-8(N-(3-fluorophenyl)morpholine-4-carboxamide)
- 1022116-38-6(N-Tert-butyl-4-(2-fluorophenyl)piperazine-1-carboxamide)
- 346713-94-8((4-(4-fluorophenyl)piperazin-1-yl)(morpholino)methanone)
- 84882-84-8(N-(4-fluorophenyl)morpholine-4-carboxamide)
- 866156-01-6(3-(2,4-difluorophenyl)-1-[4-(morpholin-4-yl)phenyl]urea)
- 2034536-64-4(1-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}-3-[(oxolan-2-yl)methyl]urea)
- 853750-84-2(1-(2-fluorophenyl)-3-(2-morpholinoethyl)urea)
- 1257552-90-1(2-3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl-N-(2-methoxyethyl)acetamide)